The oil-water two-phase flow pressure-transient analysis model for polymer flooding fractured well is established by considering the comprehensive effects of polymer shear thinning, shear thickening, convection, diffusion, adsorption retention, inaccessible pore volume and effective permeability reduction. The finite volume difference and Newton iteration methods are applied to solve the model, and the effects of fracture conductivity coefficient, injected polymer mass concentration, initial polymer mass concentration and water saturation on the well-test type curves of polymer flooding fractured wells are discussed. The results show that with the increase of fracture conductivity coefficient, the pressure conduction becomes faster and the pressure drop becomes smaller, so the pressure curve of transitional flow goes downward, the duration of bilinear flow becomes shorter, and the linear flow appears earlier and lasts longer. As the injected polymer mass concentration increases, the effective water phase viscosity increases, and the pressure loss increases, so the pressure and pressure derivative curves go upward, and the bilinear flow segment becomes shorter. As the initial polymer mass concentration increases, the effective water phase viscosity increases, so the pressure curve after the wellbore storage segment moves upward as a whole. As the water saturation increases, the relative permeability of water increases, the relative permeability of oil decreases, the total oil-water two-phase mobility becomes larger, and the pressure loss is reduced, so the pressure curve after the wellbore storage segment moves downward as a whole. The reliability and practicability of this new model are verified by the comparison of the results from simplified model and commercial well test software, and the actual well test data.

Unconventional gas in the Sichuan Basin mainly includes shale gas and tight gas. The development of shale gas is mainly concentrated in the Ordovician Wufeng Formation–Silurian Longmaxi Formation, but has not made any significant breakthrough in the Cambrian Qiongzhusi Formation marine shale regardless of exploration efforts for years. The commercial development of tight sandstone gas is mainly concentrated in the Jurassic Shaximiao Formation, but has not been realized in the widespread and thick Triassic Xujiahe Formation. Depending on the geological characteristics of the Qiongzhusi Formation and Xujiahe Formation, the feedback of old wells was analyzed. Then, combining with the accumulation mechanisms of conventional gas and shale gas, as well as the oil/gas shows during drilling, changes in production and pressure during development, and other characteristics, it was proposed to change the exploration and development strategy from source and reservoir exploration to carrier beds exploration. With the combination of effective source rock, effective carrier beds and effective sandstone or shale as the exploration target, a model of unconventional gas accumulation and enrichment in carrier beds was built. Under the guidance of this study, two significant results have been achieved in practice. First, great breakthrough was made in exploration of the silty shale with low organic matter abundance in the Qiongzhusi Formation, which breaks the traditional approach to prospect shale gas only in organic-rich black shales and realizes a breakthrough in new areas, new layers and new types of shale gas and a transformation of exploration and development of shale gas from single-layer system, Longmaxi Formation, to multi-layer system in the Sichuan Basin. Second, exploration breakthrough and high-efficient development were realized for difficult-to-produce tight sandstone gas reserves in the Xujiahe Formation, which helps address the challenges of low production and unstable production of fracture zones in the Xujiahe Formation, promote the transformation of tight sandstone gas from reserves without production to effective production, and enhance the exploration and development potential of tight sandstone gas.

The control of micro-wettability of pore-throat on shale oil occurrence in different types of reservoir spaces remains unclear. Take the shale oil reservoir of the Permian Lucaogou Formation in the Jimusar Sag, Junggar Basin as an example, the reservoir space in laminated shale and the control of micro-wettability of pore-throat on shale oil occurrence were studied by using scanning electron microscope (SEM), multi-stage pyrolysis, quantitative fluorescence, nuclear magnetic resonance (NMR) and other techniques. The results show that there are mainly two types of laminated shale in the Lucaogou Formation, namely laminated shale rich in volcanic materials + terrigenous felsic, and laminated shale rich in volcanic materials + carbonate. The former type contains feldspar dissolution pores and intergranular pores, mainly with felsic mineral components around the pore-throats, which are water-wet and control the free shale oil. The latter type contains carbonate intercrystalline pores and organic pores, mainly with oil-wet mineral components around the pore-throats, which control the adsorbed shale oil. The oil-wet mineral components around the pore-throats are conducive to oil accumulation, but reduce the proportion of free oil. In the Lucaogou Formation, free oil, with high maturity and light quality, mainly occurs in the laminated shale rich in volcanic materials + terrigenous felsic.

The major enrichment type of shale oil in the Chang 73 shale of Upper Triassic Yanchang Formation in the Ordos Basin is unknown. This paper analyzes the organic matter transformation ratio, hydrocarbon expulsion efficiency and roof/floor sealing conditions of the Chang 73 shale, and evaluates the major enrichment type of shale oil in this interval. The average organic matter transformation ratio of the Chang 73 shale is about 45%; in other words, more than 50% of the organic matters have not transformed to hydrocarbons, and the lower the maturity, the greater the proportion of untransformed organic matters. The cumulative hydrocarbon expulsion efficiency of the transformed hydrocarbon is 27.5% on average, and the total proportion of untransformed organic matters plus retained hydrocarbons is greater than 70%. The relative hydrocarbon expulsion efficiency of the Chang 73 shale is 60% on average, that is, about 40% of hydrocarbons retain in the shale. The Chang 73 shale corresponds to Chang 71+2 and Chang 8 sandstones as the roof and floor, respectively, and is further overlaid by Chang 6 shale, where extensive low porosity and low permeability–tight oil reservoirs have formed in the parts with relatively good porosity and permeability. Moreover, the Chang 73 shale is tested to be in a negative pressure system (the pressure coefficient of 0.80–0.85). Therefore, the roof/floor sealing conditions of the Chang 73 shale are poor. The retained hydrocarbons appear mostly in absorbed status, with low mobility. It is concluded that the medium–high mature shale oil is not the major enrichment type of shale oil in the Chang 73 shale, but there may be enrichment opportunity for shale oil with good mobility in the areas where the sealing conditions are good without faults and fractures and oil reservoirs are formed off Chang 71+2, Chang 6 and Chang 8. Furthermore, low–medium mature shale oil is believed to have great potential and is the major enrichment type of shale oil in the Chang 73 shale. It is recommended to prepare relevant in-situ conversion technologies by pilot test and figure out the resource availability and distribution.

In response to the lack of global quantitative research on the potential and scale prediction of CO2 capture, utilization and storage (CCUS) in China under the background of carbon peak and carbon neutrality goals, this study predicts the future economic costs of different links of CCUS technologies and the carbon capture needs of different industries in the scenario of fossil energy continuation. Based on the CO2 utilization and storage potential and spatial distribution in China, a cost-scale calculation model for different regions in China in 2060 is constructed to predict the whole-process economic cost and its corresponding scale potential of CCUS. The results show that a local + remote storage mode is preferred, together with a local utilization mode, to meet China's 27×108 t/a CO2 emission reduction demand under the scenario of fossil energy continuation. Specifically, about 5×108 t CO2 emission is reduced by capture utilization, and the whole-process cost is about −1400–200 RMB/t; about 22×108 t CO2 emission is reduced by capture storage, and the whole-process cost is about 200–450 RMB/t. According to the model results, it is recommended to develop the chemical utilization industry based on P2X (Power to X, where X is raw material) technology, construct the CCUS industrial cluster, and explore a multi-party win-win cooperation mode. A scheme of national trunk pipeline network connecting areas connecting intensive emission reduction demand areas and target storage areas is suggested. The emission reduction cost of thermal power based on CCUS is calculated to be 0.16 RMB/(kW·h).

Based on the comprehensive analysis of core, thin section, logging and seismic data, this study carried out the identification and comparison of Permian Changxing Formation sequences, clarified the typical sedimentary architectures of intra-platform shoal, investigated the vertical and horizontal development and distribution of intra-platform shoal in each sequence, and thus established the sedimentary evolution model of shoal body. The study results are reflected in four aspects. First, there are two complete third-order sequences (SQ1 and SQ2) in Changxing Formation in central Sichuan Basin. SQ1 is generally thick in the north and thin in the south, and SQ2 shows a thickness differentiation trend of “two thicknesses and three thinnesses”. Second, the Changxing Formation in central Sichuan Basin mainly develops intra-platform shoal, inter-shoal sea and intra-platform depression subfacies. In the vertical direction, the intra-platform shoal mainly presents two typical sedimentary sequences: stable superposed and high-frequency interbedded. Third, the stable superimposed sedimentary sequence is developed in the shoal belt at the edge of intra-platform depression, which is composed of two shoal-forming periods and located in the highstand systems tracts (HSTs) of SQ1 and SQ2. The high-frequency interbedded sedimentary sequence is developed in the southern shoal belt of intra-platform depression, which is composed of four shoal-forming periods and mainly located in the HST of SQ2. Fourth, during the SQ1 deposition, the intra-platform shoal was mainly developed at the edge of the intra-platform depression on the north side of the study area, and the inter-shoal sea subfacies was mainly developed on the south side. During the SQ2 deposition, the intra-platform shoal was widely developed in the area, forming two nearly parallel intra-platform shoal belts. The study results provide direction and ideas for exploration of Changxing Formation intra-platform shoal reservoirs in central Sichuan Basin.

Based on analysis of pore features and pore skeleton composition of shale, a “rigid elastic chimeric” pore skeleton model of shale gas reservoir was built. Pore deformation mechanisms leading to increase of shale porosity due to the pore skeleton deformation under overpressure were sorted out through analysis of stress on the shale pore and skeleton. After reviewing the difficulties and defects of existent porosity measurement methods, a dynamic deformed porosity measurement method was worked out and used to measure the porosity of overpressure Silurian Longmaxi Formation shale under real formation conditions in southern Sichuan Basin. The results show: (1) The shale reservoir is a mixture of inorganic rock particles and organic matter, which contains inorganic pores supported by rigid skeleton particles and organic pores supported by elastic-plastic particles, and thus has a special “rigid elastic chimeric” pore structure. (2) Under the action of formation overpressure, the inorganic pores have tiny changes that can be assumed that they don't change in porosity, while the organic pores may have large deformation due to skeleton compression, leading to the increase of radius, connectivity and ultimately porosity of these pores. (3) The “dynamic” deformation porosity measurement method combining high injection pressure helium porosity measurement and kerosene porosity measurement method under ultra-high variable pressure can accurately measure porosity of unconnected micro-pores under normal pressure conditions, and also the porosity increment caused by plastic skeleton compression deformation. (4) The pore deformation mechanism of shale may result in the “abnormal” phenomenon that the shale under formation conditions has higher porosity than that under normal pressure, so the overpressure shale reservoir is not necessarily “ultra-low in porosity”, and can have porosity over 10%. Application of this method in Well L210 in southern Sichuan has confirmed its practicality and reliability.

With the help of digital image processing technology, an automatic measurement method for the three-phase contact angles in the pore throats of the microfluidic model was established using the microfluidic water flooding experiment videos as the data source. The results of the new method were verified through comparing with the manual measurement data. On this basis, the dynamic changes of the three-phase contact angles under flow conditions were clarified by the contact angles probability density curve and mean value change curve. The results show that, for water-wetting rocks, the mean value of the contact angles is acute angle during the early stage of the water flooding process, and it increases with the displacement time and becomes obtuse angle in the middle-late stage of displacement as the dominant force of oil phase gradually changes from viscous force to capillary force. The droplet flow in the remaining oil occurs in the central part of the pore throats, without three-phase contact angle. The contact angles for the porous flow and the columnar flow change slightly during the displacement and present as obtuse angles in view of mean values, which makes the remaining oil poorly movable and thus hard to be recovered. The mean value of the contact angle for the cluster flow tends to increase in the flooding process, which makes the remaining oil more difficult to be recovered. The contact angles for the membrane flow are mainly obtuse angles and reach the highest mean value in the late stage of displacement, which makes the remaining oil most difficult to be recovered. After displacement, the remaining oils under different flow regimes are just subjected to capillary force, with obtuse contact angles, and the wettability of the pore throat walls in the microfluidic model tends to be oil-wet under the action of crude oil.

Using the visualized experimental device of temporary plugging in hydraulic fractures, the plugging behaviors of temporary plugging particles with different sizes and concentrations in hydraulic fractures were experimentally analyzed under the conditions of different carrier fluid displacements and viscosities. The results show that the greater the carrier fluid viscosity and displacement, the more difficult it is to form a plugging layer, and that the larger the size and concentration of the temporary plugging particle, the less difficult it is to form a plugging layer. When the ratio of particle size to fracture width is 0.45, the formation of the plugging layer is mainly controlled by the mass concentration of the temporary plugging particle and the viscosity of the carrier fluid, and a stable plugging layer cannot form if the mass concentration of the temporary plugging particle is less than 20 kg/m3 or the viscosity of the carrier fluid is greater than 3 mPa·s. When the ratio of particle size to fracture width is 0.60, the formation of the plugging layer is mainly controlled by the mass concentration of the temporary plugging particle, and a stable plugging layer cannot form if the mass concentration of the temporary plugging particle is less than 10 kg/m3. When the ratio of particle size to fracture width is 0.75, the formation of the plugging layer is basically not affected by other parameters, and a stable plugging layer can form within the experimental conditions. The formation process of plugging layer includes two stages and four modes. The main controlling factors affecting the formation mode are the ratio of particle size to fracture width, carrier fluid displacement and carrier fluid viscosity.

By introducing the coupling flow expressions of main fracture-matrix, secondary fracture-matrix and main fracture-secondary fracture into the traditional main fracture material balance equation, the “main fracture—secondary fracture—matrix” leak-off coupling flow model is established. The pressure-dependent fracture width equation and the wellbore injection volume equation are coupled to solve the pressure-rate continuity problem. The simulation and calculation of the bottomhole pressure drop and fracture network closure after the pump stopping in slickwater volumetric fracturing treatment are realized. The research results show that the log-log curve of pump-stopping bottomhole pressure drop derivative presents five characteristic slope segments, reflecting four dominant stages, i.e. inter-fracture crossflow, fracture network leak-off, fracture network closure and residual leak-off, after pump shutdown. At the initial time of pump shutdown for volumetric fracturing treatment of horizontal well, the crossflow between main and secondary fractures is obvious, and then the leak-off becomes dominant. The leak-off of main and secondary fractures shows a non-uniform decreasing trend. Specifically, the leak-off of main fractures is slow, while that of secondary fractures is fast; the fracture network as a whole presents the leak-off law of fast first, then slow, until close to zero. The influence of fracture network conductivity on the shape of pressure decline curve is relatively weaker than that of fracture network size. The fracture network conductivity is positively correlated with leak-off volume and fracture closure. The secondary fracture size is positively correlated with leakoff volume and closure of the secondary fracture, but negatively correlated with closure of the main fracture. Field data validation proves that the proposed model and simulation results can effectively reflect the closure characteristics of the fracture network, and the interpretation results are reliable and can reflect the non-uniform stimulation performance of each fracturing stage of an actual horizontal well.